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Compound of Interest

Compound Name: 4-Bromophenyl cyclobutyl ketone

CAS No.: 898790-60-8

Cat. No.: B1293271

Get Quote

An In-Depth Technical Guide to (4-Bromophenyl)(cyclobutyl)methanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of (4-Bromophenyl)

(cyclobutyl)methanone, a key building block in medicinal chemistry. We will delve into its

chemical identity, synthesis, analytical characterization, and its emerging role in the design of

novel therapeutics. As Senior Application Scientists, our goal is to bridge the gap between

theoretical chemistry and practical application, offering insights grounded in established

principles and field-proven methodologies.

Core Chemical Identity and Properties
(4-Bromophenyl)(cyclobutyl)methanone, identified by the CAS Number 898790-60-8, is an

aromatic ketone featuring a bromophenyl group attached to a cyclobutyl carbonyl moiety.[1]

The presence of the bromine atom and the strained cyclobutane ring makes it a versatile

intermediate for further chemical modifications, particularly in the development of small-

molecule drug candidates.
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The unique three-dimensional structure of the cyclobutane ring is of particular interest in drug

design. It can enhance pharmacological properties such as metabolic stability and binding

efficiency by serving as a rigid, non-planar scaffold.[2] This contrasts with more traditional,

flexible alkyl linkers or flat aromatic rings, offering a distinct vector for exploring chemical

space.[2]

Table 1: Chemical and Physical Properties

Property Value Source

CAS Number 898790-60-8 [1]

Molecular Formula C₁₁H₁₁BrO [3]

Molecular Weight 239.11 g/mol

Monoisotopic Mass 237.99933 Da [3]

Synonyms

4-Bromophenyl cyclobutyl

ketone, (4-bromophenyl)-

cyclobutylmethanone

[1]

InChI Key
AZSFMTLMLOZVLG-

UHFFFAOYSA-N
[3]

Predicted XlogP 3.3 [3]

Synthesis Protocol: Friedel-Crafts Acylation
The most direct and industrially scalable synthesis of (4-Bromophenyl)(cyclobutyl)methanone is

through the Friedel-Crafts acylation of bromobenzene. This electrophilic aromatic substitution

reaction utilizes a Lewis acid catalyst, typically aluminum chloride (AlCl₃), to generate a highly

reactive acylium ion from cyclobutanecarbonyl chloride.

The causality behind this choice is rooted in the mechanism: AlCl₃ coordinates to the chlorine

atom of the acyl chloride, creating a potent electrophile.[4][5] This acylium ion is then attacked

by the electron-rich π-system of the bromobenzene ring. The bromine atom is an ortho-, para-

directing deactivator; however, due to steric hindrance from the bulky acyl group, the para-

substituted product, 4-Bromophenyl cyclobutyl ketone, is predominantly formed.[6]
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Step 1: Acylium Ion Formation

Step 2: Electrophilic Aromatic Substitution

Step 3: Regeneration of Catalyst
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AlCl₃ (Lewis Acid)

Sigma Complex
(Intermediate)

 Attack on Benzene Ring
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 Nucleophilic Attack

(4-Bromophenyl)(cyclobutyl)methanone

 Deprotonation

HCl

 Byproduct Formation

Click to download full resolution via product page

Caption: Friedel-Crafts Acylation Workflow for Synthesis.

Detailed Experimental Protocol:
Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer,

a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize the evolved

HCl gas), add anhydrous aluminum chloride (1.1 equivalents) and a dry, inert solvent such

as dichloromethane (DCM).
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Reagent Addition: Cool the suspension in an ice bath to 0-5°C. Add bromobenzene (1.0

equivalent) to the flask.

Acylation: Add cyclobutanecarbonyl chloride (1.05 equivalents) dropwise from the dropping

funnel over 30-60 minutes, ensuring the internal temperature does not exceed 10°C.

Vigorous evolution of HCl gas will be observed.

Expert Insight: The slow, controlled addition is critical to manage the exothermic reaction

and prevent side-product formation.

Reaction Completion: After the addition is complete, allow the mixture to warm to room

temperature and stir for an additional 2-4 hours, or until TLC/GC-MS analysis indicates the

consumption of the starting material.

Workup: Carefully quench the reaction by slowly pouring the mixture over crushed ice

containing concentrated hydrochloric acid. This step hydrolyzes the aluminum chloride

complex and separates the organic and aqueous layers.

Extraction and Purification: Separate the organic layer. Extract the aqueous layer with DCM

(2x). Combine the organic layers, wash with saturated sodium bicarbonate solution, then

with brine. Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.

Final Product: The crude product can be purified by vacuum distillation or recrystallization to

yield (4-Bromophenyl)(cyclobutyl)methanone as a solid or oil.

Analytical Characterization: A Self-Validating
System
Confirming the identity and purity of the synthesized compound is paramount. A combination of

spectroscopic techniques provides a self-validating system where each method corroborates

the findings of the others.[7]

Table 2: Spectroscopic Data Interpretation
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Technique
Expected Observations for
(4-Bromophenyl)
(cyclobutyl)methanone

Rationale

¹H NMR

• Aromatic protons (AA'BB'

system): Two doublets around

7.6-7.9 ppm. • Cyclobutyl

protons: Multiplets in the range

of 1.8-3.6 ppm.

The distinct electronic

environments of the aromatic

protons adjacent and ortho to

the carbonyl and bromine

groups cause splitting into two

sets of doublets. The complex

splitting of cyclobutyl protons is

due to their diastereotopic

nature.[8]

¹³C NMR

• Carbonyl carbon (C=O):

Signal around 198-200 ppm. •

Aromatic carbons: 4-6 signals

in the 128-138 ppm region. •

Cyclobutyl carbons: Signals in

the aliphatic region (18-55

ppm).

The downfield shift of the

carbonyl carbon is

characteristic of ketones. The

number of aromatic signals

confirms the para-substitution

pattern.

IR Spectroscopy

• Strong, sharp C=O stretch:

~1680-1690 cm⁻¹. • C-Br

stretch: ~500-600 cm⁻¹. •

Aromatic C=C stretches:

~1585 cm⁻¹.

The carbonyl stretch is a highly

reliable indicator of the ketone

functional group.[9][10] Its

position is influenced by

conjugation with the aromatic

ring.

Mass Spectrometry (MS)

• Molecular Ion (M⁺): Two

peaks of nearly equal intensity

at m/z 238 and 240. • Key

Fragments: Acylium ion (m/z

183/185) from loss of the

cyclobutyl group.

The characteristic isotopic

pattern of bromine (⁷⁹Br and

⁸¹Br are in an ~1:1 ratio)

results in the M⁺ and M+2

peaks, providing definitive

evidence for the presence of

one bromine atom.[3]
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Spectroscopic data for (4-Bromophenyl)(cyclobutyl)methanone is available for reference in

chemical databases.[11]

Applications in Drug Discovery and Medicinal
Chemistry
The true value of (4-Bromophenyl)(cyclobutyl)methanone lies in its utility as a versatile

intermediate. The cyclobutane moiety serves as a bioisostere for other groups, improving drug-

like properties, while the bromophenyl group is a handle for further diversification via cross-

coupling reactions (e.g., Suzuki, Buchwald-Hartwig).

Cyclobutane derivatives are increasingly recognized for their role in creating metabolically

stable and conformationally restricted molecules.[2][12] This rigidity can lead to higher binding

affinity and selectivity for biological targets. For instance, research into compounds like

KBU2046, which inhibits cancer cell motility, highlights the potential of aryl ketone scaffolds in

oncology.[13][14] While not identical, the structural motifs in KBU2046 underscore the

therapeutic relevance of the class of compounds to which (4-Bromophenyl)

(cyclobutyl)methanone belongs.

The ketone functionality itself can be further modified, for example, through reduction to an

alcohol, reductive amination to introduce a nitrogen-containing group, or conversion to an

oxime, opening up numerous avenues for library synthesis in a drug discovery program.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.researchgate.net/post/NMR_mass_spectroscopy_IR-finding_compound_structure
https://www2.chem.wisc.edu/deptfiles/OrgLab/handouts/Chem%20344-345%20-%20Full%20Flipped%20Spectroscopy%20-%20Handouts.pdf
https://www.chemicalbook.com/SpectrumEN_898790-60-8_HNMR.htm
https://www.chemicalbook.com/SpectrumEN_898790-60-8_HNMR.htm
https://www.chemicalbook.com/article/cyclobutanecarboxylic-acid-in-organic-chemistry.htm
https://www.medindia.net/news/drug-compound-that-stops-cancer-cells-from-spreading-discovered-180472-1.htm
https://www.onmanorama.com/lifestyle/health/2018/06/23/researchers-claim-find-of-compound-to-stop-cancer-spread.html
https://www.onmanorama.com/lifestyle/health/2018/06/23/researchers-claim-find-of-compound-to-stop-cancer-spread.html
https://www.onmanorama.com/lifestyle/health/2018/06/23/researchers-claim-find-of-compound-to-stop-cancer-spread.html
https://www.benchchem.com/product/b1293271/docs#4-bromophenyl-cyclobutyl-ketone-cas-number
https://www.benchchem.com/product/b1293271/docs#4-bromophenyl-cyclobutyl-ketone-cas-number
https://www.benchchem.com/product/b1293271/docs#4-bromophenyl-cyclobutyl-ketone-cas-number
https://www.benchchem.com/product/b1293271/docs#4-bromophenyl-cyclobutyl-ketone-cas-number
https://www.benchchem.com/product/b1293271?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293271?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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